Cas no 1264035-23-5 ((5-Fluoro-pyrimidin-2-yl)-piperidin-4-yl-amine hydrochloride)

• Product Name: (5-Fluoro-pyrimidin-2-yl)-piperidin-4-yl-amine hydrochloride
• CAS No: 1264035-23-5
• MF: C₉H₁₄ClFN₄
• MW: 232.685663700104
• CID: 2164650
• Update Time: 2025-06-07

(5-Fluoro-pyrimidin-2-yl)-piperidin-4-yl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-Fluoro-pyrimidin-2-yl)-piperidin-4-yl-amine hydrochloride
• 5-fluoro-N-(piperidin-4-yl)pyrimidin-2-amine hydrochloride
• SBB075794
• (5-fluoropyrimidin-2-yl)-4-piperidylamine, chloride
• (5-Fluoropyrimidin-2-yl)piperidin-4-ylamine hydrochloride

• Inchi： 1S/C9H13FN4.ClH/c10-7-5-12-9(13-6-7)14-8-1-3-11-4-2-8;/h5-6,8,11H,1-4H2,(H,12,13,14);1H
• SMILES： Cl.FC1C=NC(=NC=1)NC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 164
• Topological Polar Surface Area: 49.8

Additional information on (5-Fluoro-pyrimidin-2-yl)-piperidin-4-yl-amine hydrochloride

(5-Fluoro-pyrimidin-2-yl)-piperidin-4-yl-amine hydrochloride: A Comprehensive Overview

(5-Fluoro-pyrimidin-2-yl)-piperidin-4-yl-amine hydrochloride, also known by its CAS number 1264035-23-5, is a compound of significant interest in the fields of medicinal chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential therapeutic applications. The molecule consists of a pyrimidine ring substituted with a fluoro group at the 5-position, which is connected to a piperidine ring via an amine linkage. The hydrochloride salt form suggests its utility in pharmaceutical formulations, where such salts are commonly used to enhance solubility and stability.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeted therapies. The presence of the fluoro group at the 5-position of the pyrimidine ring is notable, as fluorine substitution often enhances pharmacokinetic properties such as bioavailability and metabolic stability. Piperidine rings, on the other hand, are known for their ability to modulate drug-receptor interactions, making them valuable components in drug design.

The synthesis of (5-fluoro-pyrimidin-2-yl)-piperidin-4-yl-amine hydrochloride involves a series of well-established organic reactions, including nucleophilic aromatic substitution and hydrogenation steps. Researchers have optimized these processes to achieve high yields and purity, which are critical for preclinical and clinical studies. The compound's structure has been analyzed using advanced spectroscopic techniques, confirming its identity and purity.

In terms of pharmacological activity, this compound has demonstrated promising results in vitro, particularly in assays targeting key enzymes involved in cellular signaling pathways. For instance, studies have shown that it exhibits inhibitory activity against certain kinases, which are implicated in various pathological conditions such as cancer and inflammatory diseases. These findings underscore its potential as a lead compound for drug development.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have revealed potential binding modes with target proteins, providing insights into its mechanism of action. Additionally, pharmacokinetic modeling has predicted favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for evaluating its suitability as a therapeutic agent.

The development of (5-fluoro-pyrimidin-2-yl)-piperidin-4-ylium chloride is part of a broader trend in medicinal chemistry toward designing molecules with optimized physicochemical properties. Its structural features make it a versatile scaffold for further modification and exploration. Researchers are currently investigating analogs with different substituents to expand its therapeutic potential.

In conclusion, (5-fluoro-pyrimidin-2-ylium)-4-piperidineamine hydrochloride represents an exciting advancement in chemical biology. With its unique structure and promising biological activity, this compound holds great potential for contributing to the development of novel therapeutics. As research continues to unfold, it is anticipated that this molecule will play a pivotal role in addressing unmet medical needs across various therapeutic areas.